Cas no 21600-51-1 (Benzoic acid,4-(3,3-dimethyl-1-triazen-1-yl)-, ethyl ester)

• Product Name: Benzoic acid,4-(3,3-dimethyl-1-triazen-1-yl)-, ethyl ester
• CAS No: 21600-51-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 257917
• PubChem ID: 30700
• Update Time: 2025-04-19

Benzoic acid,4-(3,3-dimethyl-1-triazen-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(3,3-dimethyl-1-triazen-1-yl)-, ethyl ester
• ethyl 4-(dimethylaminodiazenyl)benzoate
• AT 2052
• Benzoic acid,3-dimethyl-1-triazeno)-, ethyl ester
• SMR000429466
• 1-(4-Carbethoxyphenyl)-3,3-dimethyltriazene
• NSC-86445
• CHEMBL1331788
• Triazene, 1-(p-ethylcarboxyphenyl)-3,3-dimethyl-
• DTXSID40876488
• ethyl 4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]benzoate
• NSC 86445
• Benzoic acid,3-dimethyl-1-triazenyl)-, ethyl ester
• 1(4-Carbethoxyphenyl)-3,3-dimethyltriazene
• Benzoic acid, p-(3,3-dimethyl-1-triazeno)-, ethyl ester
• 1-(p-carboxyethylphenyl)-3,3-dimethyltriazine
• HMS2806O24
• Ethyl 4-(3,3-dimethyl-1-triazenyl)benzoate
• 1-(p-Carbethoxyphenyl)-3,3-dimethyltriazine
• BENZOIC ACID, p-(3-DIMETHYLTRIAZENO)-, ETHYL ESTER
• 1-(p-Carboxyaetylphenyl)-3,3-dimethyltriazen
• NCGC00246361-01
• 3,3-Dimethyl-1-(4-carbethoxyphenyl)triazene
• AKOS005382918
• ETHYLBENZOATE433DIMETHYLTRIAZENYL
• NSC86445
• 1-(p-Carboxyaetylphenyl)-3,3-dimethyltriazen [German]
• MLS000767141
• Benzoic acid, 4-(3,3-dimethyl-1-triazenyl)-, ethyl ester
• 21600-51-1

• Inchi： 1S/C11H15N3O2/c1-4-16-11(15)9-5-7-10(8-6-9)12-13-14(2)3/h5-8H,4H2,1-3H3/b13-12+
• InChI Key： PDOLRHLZGYQIGP-OUKQBFOZSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)/N=N/N(C)C)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.3

Experimental Properties

• Density: 1.1562 (rough estimate)
• Boiling Point: 362.32°C (rough estimate)
• Flash Point: 143.1°C
• Refractive Index: 1.4930 (estimate)
• PSA: 54.26000
• LogP: 2.42360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters